Cas no 29811-61-8 (Benzenamine,4,4'-dithiobis[2-methoxy- (9CI))

Benzenamine,4,4'-dithiobis[2-methoxy- (9CI) structure
29811-61-8 structure
Product Name:Benzenamine,4,4'-dithiobis[2-methoxy- (9CI)
CAS No:29811-61-8
MF:C14H16N2O2S2
MW:308.419040679932
CID:266347
PubChem ID:282730
Update Time:2025-04-19

Benzenamine,4,4'-dithiobis[2-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-amino-3-methoxyphenyl)disulfanyl]-2-methoxyaniline
    • (4-((4-Amino-3-methoxyphenyl)dithio)-2-methoxyphenyl)amine
    • {4-[(4-Amino-3-methoxyphenyl)dithio]-2-methoxyphenyl}amine
    • 2,2'-Dimethoxy-4,4'-disulfandiyl-di-anilin
    • 4,4'-Dithiobis(O-anisidine)
    • 4.4'-Diamino-3.3'-dimethoxy-diphenyldisulfid
    • AC1L5X4D
    • AC1Q7EAS
    • AR-1F7983
    • Bis-(4-amino-3-methoxy-phenyl)-disulfan
    • Bis-(4-amino-3-methoxy-phenyl)-disulfid
    • bis-(4-amino-3-methoxy-phenyl)-disulfide
    • CHEMBL333008
    • NSC136554
    • NSC-136554
    • CTC31QD660
    • UNII-CTC31QD660
    • SCHEMBL1300438
    • 4-[(4-Amino-3-methoxyphenyl)disulfanyl]-2-methoxyphenylamine #
    • DTXSID30183951
    • 4,4'-DIAMINO-3,3'-DIMETHOXYDIPHENYL DISULFIDE
    • 4,4'-Dithiodi-o-anisidine
    • FZOHAJVWFPMQRW-UHFFFAOYSA-N
    • NSC 136554
    • NSC-1326554
    • BENZENAMINE, 4,4'-DITHIOBIS(2-METHOXY-
    • 4-[(4-amino-3-methoxy-phenyl)disulfanyl]-2-methoxy-aniline
    • 29811-61-8
    • Benzenamine,4,4'-dithiobis[2-methoxy- (9CI)
    • Inchi: 1S/C14H16N2O2S2/c1-17-13-7-9(3-5-11(13)15)19-20-10-4-6-12(16)14(8-10)18-2/h3-8H,15-16H2,1-2H3
    • InChI Key: FZOHAJVWFPMQRW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)OC)N)SC1C=CC(=C(C=1)OC)N

Computed Properties

  • Exact Mass: 308.06548
  • Monoisotopic Mass: 308.06532010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 70.5
  • LogP: 4.83000
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